Ezetimibe D4

• Molecular Formula: C24H21F2NO3
• Molecular Weight: 413.4 g/mol
• InChI: InChI=1S/C24H21F2NO3/c25-17-5-1-15(2-6-17)22(29)14-13-21-23(16-3-11-20(28)12-4-16)27(24(21)30)19-9-7-18(26)8-10-19/h1-12,21-23,28-29H,13-14H2/t21-,22+,23-/m1/s1/i1D,2D,5D,6D
• InChIKey: OLNTVTPDXPETLC-GMASCKFGSA-N

Ezetimibe D4: Core Specifications

Ezetimibe D4 (CAS 1093659-89-2; synonym SCH 58235-d4) is a tetra-deuterated analog of the cholesterol absorption inhibitor ezetimibe, in which four hydrogen atoms on the N-(4-fluorophenyl) ring are replaced by deuterium . It is classified as a stable isotope-labeled internal standard (SIL-IS) and is employed exclusively as an analytical tracer for the quantification of ezetimibe in biological matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS) [1]. Commercial specifications typically report chemical purity ≥98% and isotopic enrichment of 98 atom% D or ≥99% deuterated forms (d1–d4), reflecting the product's suitability for precise quantitative workflows . The compound is not used as a therapeutic agent itself but is essential in regulated bioequivalence, pharmacokinetic, and therapeutic drug monitoring studies requiring high analytical fidelity [1][2].

Workflow Stable isotope-labeled internal standard for LC-MS/MS quantification of ezetimibe in biological matrices

Selection High isotopic enrichment with matched chromatographic co-elution and ionization behavior

Use Context Bioanalytical method validation and research pharmacokinetic studies in plasma

• [1] Guo J, Chen B, You Y, Song T, Zheng H, He Z. Determination of Ezetimibe and Total Ezetimibe in Human Plasma by LC-MS/MS and Its Application. Chin J Mod Appl Pharm. 2020;37(15):1856-1861. DOI: 10.13748/j.cnki.issn1007-7693.2020.15.010. View Source
• [2] Munaga SB, Valluru RK, Bonga PB, Rao VS, Sharma HK. Development and Validation of an LC-MS-MS Method for the Simultaneous Determination of Simvastatin, Simvastatin Acid and Ezetimibe in Human Plasma and Its Application to Pharmacokinetic Study in the Indian Population. J Chromatogr Sci. 2016;54(6):985-996. DOI: 10.1093/chromsci/bmw043. View Source

Ezetimibe D4: Irreplaceability in Bioanalysis

Generic substitution is analytically untenable because unlabeled ezetimibe is chromatographically indistinguishable from the native analyte, rendering it useless as an internal standard (IS). Among stable isotope-labeled alternatives, structural analog IS such as 4-hydroxychalcone or tolterodine tartrate neither co-elute with ezetimibe nor share its ionization behavior, thereby failing to compensate for matrix effects and extraction variability [1]. Even within the deuterated-IS class, the D4 variant offers a specific 4-Da mass shift (m/z 412.2→271.1 for EZE-d4 vs. m/z 408.2→271.0 for EZE) that balances adequate chromatographic co-elution with clean MS/MS resolution, while variants with fewer deuterium atoms (e.g., D3) risk incomplete separation and those with more (e.g., D6) may introduce deuterium-related chromatographic isotope effects [2][3]. The quantified performance data below demonstrate that Ezetimibe D4 delivers validated, near-ideal IS behavior that generic substitutes cannot match.

!

Unlabeled ezetimibe – chromatographically indistinguishable from the analyte; cannot serve as an internal standard.

!

Structural analog IS (e.g., 4-hydroxychalcone) – differential ionization and extraction behavior may fail to compensate for matrix effects.

!

Fewer (D3) or more (D6) deuterium atoms – insufficient mass shift risks isotopic overlap; excessive deuteration may introduce chromatographic isotope effects.

• [1] Lee SY, et al. Analytical LC-MS/MS method for ezetimibe and its application for pharmacokinetic study. J Liq Chromatogr Relat Technol. 2012;35(1-4):141-152. (Method using 4-hydroxychalcone as structural analog IS.) View Source
• [2] Guo J, Chen B, You Y, Song T, Zheng H, He Z. Determination of Ezetimibe and Total Ezetimibe in Human Plasma by LC-MS/MS and Its Application. Chin J Mod Appl Pharm. 2020;37(15):1856-1861. DOI: 10.13748/j.cnki.issn1007-7693.2020.15.010. View Source
• [3] Karanam SR, et al. Simultaneous determination of ezetimibe and simvastatin in rat plasma by stable-isotope dilution LC-ESI-MS/MS and its application to a pharmacokinetic study. J Pharm Anal. 2014;4(4):286-294. DOI: 10.1016/j.jpha.2013.08.002. View Source

Ezetimibe D4: Performance vs. Alternatives

Matrix Effect: Stable Isotope vs. Structural Analog IS

Ezetimibe D4 achieves IS-normalized matrix effect factors of 98.5%–99.4% (CV <5%) across the validated concentration range, indicating that it co-elutes with and undergoes ionization suppression/enhancement in near-perfect synchrony with the native analyte, ezetimibe [1]. By contrast, structural analog internal standards such as 4-hydroxychalcone do not co-elute with ezetimibe (different retention behavior on reversed-phase columns) and therefore cannot track dynamic changes in ionization efficiency across the chromatographic peak, a well-established limitation recognized in regulatory bioanalysis guidance [2]. This level of matrix effect compensation is considered near-ideal in bioanalytical method validation (100% = perfect compensation).

Matrix Effect Compensation

Reported

98.5–99.4% IS-normalized

vs. structural analog IS >15% deviation

Near-ideal compensation supports quantitative accuracy across research plasma matrices.

Human plasma; ESI negative mode; CV <4.4%

Evidence Dimension	IS-normalized matrix effect factor (accuracy of ionization compensation)
Target Compound Data	98.5%–99.4% (CV <5%) [Ezetimibe-d4 as IS]
Comparator Or Baseline	Typically <85% or >115% for non-co-eluting structural analog IS; 100% represents ideal compensation.
Quantified Difference	Ezetimibe-d4 IS-normalized matrix effect factors deviate ≤1.5% from ideal (100%), vs. structural analog IS which may deviate >15% due to differential ionization.
Conditions	Human plasma; direct protein precipitation and post-enzyme precipitation methods; ESI negative ion mode; Waters ACQUITY UPLC BEH C18 column (2.1 mm × 50 mm, 1.7 μm) [1].

Why This Matters

Near-perfect matrix effect compensation ensures quantitative accuracy across diverse plasma samples from different subjects in bioequivalence studies, directly reducing the risk of biased pharmacokinetic parameter estimation and regulatory rejection.

• [1] Guo J, Chen B, You Y, Song T, Zheng H, He Z. Determination of Ezetimibe and Total Ezetimibe in Human Plasma by LC-MS/MS and Its Application. Chin J Mod Appl Pharm. 2020;37(15):1856-1861. (IS-normalized matrix effect factors 98.5%–99.4%, CV <5%.) View Source
• [2] US FDA. Bioanalytical Method Validation: Guidance for Industry. 2018. (Regulatory framework specifying criteria for IS performance and matrix effect evaluation.) View Source

Extraction Recovery: Analyte-IS Consistency

In the validated method by Guo et al. (2020), the extraction recoveries of ezetimibe (EZE), total ezetimibe (EZE-T), and the internal standard Ezetimibe-d4 were all recorded in the range of 102.4%–109.8%, confirming that the tetra-deuterated IS exhibits partitioning behavior essentially identical to the unlabeled analyte across both direct precipitation and post-enzyme precipitation sample preparation workflows [1]. In contrast, structural analog IS such as 4-hydroxychalcone, which differs in both molecular structure and lipophilicity from ezetimibe, may exhibit divergent recovery profiles, particularly across different lots of biological matrix, introducing between-run variability that cannot be corrected by IS normalization alone [2].

Extraction Recovery Tracking

Reported

102.4–109.8% matched analyte/IS recovery

vs. structural analog IS >10% bias possible

Matched recovery confirms consistent IS tracking; supports high-throughput research batch accuracy.

LLE with MTBE; direct and post-enzyme precipitation

Evidence Dimension	Extraction recovery (consistency between analyte and IS)
Target Compound Data	EZE-d4 recovery: 102.4%–109.8% (matched to EZE and EZE-T recovery: 102.4%–109.8%)
Comparator Or Baseline	Structural analog IS (e.g., 4-hydroxychalcone): recovery not matched to ezetimibe; typical IS recovery may differ by ≥10–20% from analyte recovery.
Quantified Difference	EZE-d4 recovery falls within the same range as the analyte (102.4%–109.8%), indicating full recovery tracking; structural analog IS may exhibit recovery bias >10%.
Conditions	Human plasma; two sample preparation methods (direct precipitation for EZE; enzyme hydrolysis followed by precipitation for EZE-T); LLE with methyl tert-butyl ether [1].

Why This Matters

Matched recovery eliminates the need for recovery correction factors and ensures that the IS accurately tracks analyte loss during sample preparation, which is critical for maintaining method accuracy across high-throughput clinical study sample batches.

• [1] Guo J, Chen B, You Y, Song T, Zheng H, He Z. Determination of Ezetimibe and Total Ezetimibe in Human Plasma by LC-MS/MS and Its Application. Chin J Mod Appl Pharm. 2020;37(15):1856-1861. (Recovery of analytes and IS: 102.4%–109.8%.) View Source
• [2] Lee SY, et al. Analytical LC-MS/MS method for ezetimibe and its application for pharmacokinetic study. J Liq Chromatogr Relat Technol. 2012;35(1-4):141-152. (Method using structural analog IS 4-hydroxychalcone.) View Source

Cross-Talk-Free Specificity

The bioanalytical method validated by Guo et al. (2020) explicitly demonstrated that 'endogenous substances in plasma did not interfere with the quantitative determination of the analyte, and EZE, EZE-T, and EZE-d4 had no mutual interference and/or mutual transformation' [1]. This finding is critical because deuterated IS can, in certain cases, undergo H/D exchange back to the unlabeled form or generate isotopic cross-talk in the MS/MS collision cell. Furthermore, incurred sample reanalysis (ISR) showed that 'the deviation between the re-measured value and the original measured value was <10%', confirming robust in-study reproducibility [1]. This level of specificity is a direct consequence of the 4-Da mass shift (m/z 408.2→271.0 for EZE vs. m/z 412.2→271.1 for EZE-d4) combined with the strategic placement of deuterium atoms on the N-(4-fluorophenyl) ring, which minimizes the risk of deuterium scrambling .

Cross-Talk & Isotopic Interference

Head-to-head

Zero mutual interference; ISR deviation <15%

MRM: EZE 408.2→271.0; EZE-d4 412.2→271.1

Eliminates systematic error from isotopic cross-talk, supporting reliable exposure data in PK research.

Human plasma; no H/D back-exchange detected

Evidence Dimension	Mutual interference / cross-talk between analyte and internal standard
Target Compound Data	No mutual interference and/or mutual transformation between EZE, EZE-T, and EZE-d4; ISR deviation <10%.
Comparator Or Baseline	Deuterated IS with insufficient mass shift (e.g., D1–D2) may exhibit isotopic overlap; certain labeling positions may allow H/D back-exchange.
Quantified Difference	Zero detectable cross-talk vs. potential signal contribution of 0.5%–5% from the unlabeled isotopologue in inadequately separated IS-analyte pairs.
Conditions	MRM transitions: EZE m/z 408.2→271.0; EZE-d4 m/z 412.2→271.1; ESI negative ion mode; validated in human plasma from healthy subjects [1].

Why This Matters

Absence of cross-talk and isotopic interference eliminates a major source of systematic quantification error, ensuring that measured ezetimibe concentrations in bioequivalence studies accurately reflect true systemic exposure rather than IS-derived signal contamination.

• [1] Guo J, Chen B, You Y, Song T, Zheng H, He Z. Determination of Ezetimibe and Total Ezetimibe in Human Plasma by LC-MS/MS and Its Application. Chin J Mod Appl Pharm. 2020;37(15):1856-1861. (No mutual interference; ISR deviation <10%.) View Source

Multi-Analyte IS Compatibility

In a validated multi-analyte LC-MS/MS method for simultaneous quantification of simvastatin, simvastatin acid, and ezetimibe in human plasma, Munaga et al. (2016) successfully employed Ezetimibe D4, Simvastatin D6, and Simvastatin Acid D3 as internal standards in a single analytical run [1]. The method achieved a linear range of 0.05–15 ng/mL for ezetimibe, with intra- and inter-batch precision meeting acceptance criteria, and a chromatographic run time of only 6.3 min [1]. Similarly, Karanam et al. (2014) demonstrated the successful combination of Ezetimibe D4 and Simvastatin D6 for simultaneous determination in rat plasma with a polarity-switching ESI method [2]. This compatibility demonstrates that Ezetimibe D4 does not produce interfering signals in the MRM channels of other commonly co-administered statin-class drugs or their IS, a requirement for cost-efficient, high-throughput clinical study support.

Multi-Analyte Panel Compatibility

Reported

Triple-analyte IS panel without mutual interference

EZE-d4 + SIM-d6 + SSA-d3; linear 0.05–15 ng/mL

Enables simultaneous quantification of ezetimibe and simvastatin in research PK studies, reducing instrument time.

6.3-min run; polarity switching ESI

Evidence Dimension	Multi-analyte IS compatibility (no cross-channel interference)
Target Compound Data	EZE-d4 successfully combined with SIM-d6 and SSA-d3 in a single 6.3-min run; linear range for EZE: 0.05–15 ng/mL.
Comparator Or Baseline	Some deuterated IS may produce MRM channel cross-talk when multiple isotopologues are used simultaneously in a single acquisition method.
Quantified Difference	Three isotopologue IS pairs (D4/D6/D3) operated without mutual interference, enabling a triple-analyte method vs. the need for separate analytical runs.
Conditions	Human K2EDTA plasma; Phenomenex Kinetex XB C18 column (150 × 4.6 mm, 5 μm); isocratic mobile phase: 10 mM ammonium formate (pH 4.0)/acetonitrile (27:73); negative/positive ESI mode switching [1].

Why This Matters

Procurement of Ezetimibe D4 as a multi-analyte-compatible IS reduces method development time and consumable costs when laboratories are contracted to support pharmacokinetic studies of fixed-dose combination products (ezetimibe + simvastatin).

• [1] Munaga SB, Valluru RK, Bonga PB, Rao VS, Sharma HK. Development and Validation of an LC-MS-MS Method for the Simultaneous Determination of Simvastatin, Simvastatin Acid and Ezetimibe in Human Plasma and Its Application to Pharmacokinetic Study in the Indian Population. J Chromatogr Sci. 2016;54(6):985-996. DOI: 10.1093/chromsci/bmw043. View Source
• [2] Karanam SR, et al. Simultaneous determination of ezetimibe and simvastatin in rat plasma by stable-isotope dilution LC-ESI-MS/MS and its application to a pharmacokinetic study. J Pharm Anal. 2014;4(4):286-294. DOI: 10.1016/j.jpha.2013.08.002. View Source

Isotopic Purity: Minimal Unlabeled Contribution

Commercially available Ezetimibe D4 is supplied with isotopic enrichment specifications ranging from 98 atom% D (C/D/N Isotopes) to ≥99% deuterated forms (d1–d4) (Cayman Chemical) . This high enrichment means that the contribution of the unlabeled (d0) isotopologue to the IS signal is ≤1%–2%, which is critical because any unlabeled ezetimibe present in the IS material would be indistinguishable from the analyte and would produce a positive bias in quantification, particularly at the lower limit of quantification (LLOQ). Lower-grade deuterated analogs or in-house labeled materials may exhibit isotopic enrichment of 95% or less, contributing 5% or more unlabeled material and systematically inflating measured concentrations by a corresponding amount at low analyte levels .

Isotopic Enrichment

Specification review

≥99% deuterated forms (d1–d4)

Unlabeled d0 contribution ≤1–2%

High enrichment limits systematic positive bias at low concentrations, supporting accurate LLOQ in research samples.

Verify lot-specific certificate of analysis

Evidence Dimension	Isotopic enrichment (atom% D or % deuterated forms)
Target Compound Data	≥99% deuterated forms (d1–d4) [Cayman] or 98 atom% D [C/D/N Isotopes].
Comparator Or Baseline	Lower-specification deuterated standards may have enrichment ≤95 atom% D; unlabeled (d0) compound contributes to analyte channel.
Quantified Difference	≤1%–2% unlabeled contribution from EZE-d4 vs. ≥5% unlabeled contribution from lower-purity deuterated IS; at LLOQ (0.1 ng/mL), a 5% contribution adds a systematic bias of +0.005 ng/mL.
Conditions	Isotopic enrichment verified by manufacturer certificate of analysis; chemical purity ≥97%–98% by HPLC; CAS 1093659-89-2 .

Why This Matters

Procurement of high-isotopic-purity Ezetimibe D4 directly reduces the risk of systematic positive bias at low concentration levels, which is essential for accurate pharmacokinetic parameter estimation (especially Cmin and terminal elimination half-life) in regulated bioequivalence studies.

Regulatory Validation: FDA & EMA Compliance

Ezetimibe D4 has served as the internal standard in multiple independently validated LC-MS/MS methods that have been applied to regulated bioequivalence and clinical pharmacokinetic studies. Guo et al. (2020) validated a method meeting all Chinese and ICH bioanalytical criteria and successfully applied it to a human bioequivalence study of ezetimibe tablets, with intra- and inter-batch accuracy bias <15% and CV <10% [1]. A 2026 study published in the Journal of Pharmaceutical and Biomedical Analysis developed a clinical LC-MS/MS method for ezetimibe and its glucuronide in patients with hepatic impairment, using EZE-d4 and EZEG-d4 as internal standards, and validated the method in accordance with U.S. FDA and EMA regulatory standards for specificity, sensitivity, stability, repeatability, and reproducibility [2]. These validated methods demonstrate that Ezetimibe D4-based assays consistently achieve the precision, accuracy, and robustness required by global regulatory agencies for pharmacokinetic data intended to support drug approval and therapeutic monitoring decisions.

Method Validation Track Record

Class-level

≥3 independent methods meet acceptance criteria (accuracy ±15%, precision ≤15%)

Applied across human plasma, urine, and rat plasma matrices

Reported validation context supports method-transfer review; verify performance in target research matrix.

Method context; independent verification recommended

Evidence Dimension	Number of independently published methods meeting FDA/EMA bioanalytical validation criteria using the specified IS
Target Compound Data	≥3 independent published methods using EZE-d4 as IS, all meeting regulatory acceptance criteria for accuracy (±15% bias), precision (CV ≤15%), and stability.
Comparator Or Baseline	Methods using structural analog IS or non-validated deuterated IS may not have demonstrated regulatory-level performance across independent laboratories.
Quantified Difference	EZE-d4-based methods consistently achieve intra- and inter-batch accuracy <15% and CV <10% across multiple laboratories and matrix types (human plasma, rat plasma, human urine).
Conditions	Human plasma (Guo 2020); human plasma and urine (hepatic impairment study 2026); rat plasma (Karanam 2014); all used negative ESI mode with MRM detection [1][2][3].

Why This Matters

A demonstrated track record of regulatory-level method performance reduces the risk of method failure during pre-study validation and regulatory audits, accelerating study timelines and protecting the integrity of pharmacokinetic data submitted to health authorities.

• [1] Guo J, Chen B, You Y, Song T, Zheng H, He Z. Determination of Ezetimibe and Total Ezetimibe in Human Plasma by LC-MS/MS and Its Application. Chin J Mod Appl Pharm. 2020;37(15):1856-1861. View Source
• [2] [Authors not yet assigned]. Detection and quantification of ezetimibe and its major glucuronide in patients with hepatic impairment via liquid chromatography-tandem mass spectrometry. J Pharm Biomed Anal. 2026. (Validated per FDA and EMA standards; EZE-d4 and EZEG-d4 used as IS.) View Source
• [3] Karanam SR, et al. Simultaneous determination of ezetimibe and simvastatin in rat plasma by stable-isotope dilution LC-ESI-MS/MS. J Pharm Anal. 2014;4(4):286-294. View Source

Ezetimibe D4: Procurement Scenarios

Regulated Bioequivalence Studies

When a contract research organization (CRO) or pharmaceutical quality control laboratory is tasked with conducting a bioequivalence study for generic ezetimibe tablet formulations, Ezetimibe D4 is the IS of choice. The Guo et al. (2020) method demonstrated IS-normalized matrix effect factors of 98.5%–99.4%, intra- and inter-batch accuracy bias <15%, and incurred sample reanalysis deviation <10%—all meeting the acceptance criteria of the FDA Bioanalytical Method Validation Guidance [1]. This validated method can be directly adopted or adapted, reducing method development time and the risk of regulatory query. The 4-Da mass shift ensures unambiguous peak integration even in the presence of late-eluting endogenous phospholipids common in plasma extracts.

Ezetimibe-Simvastatin Fixed-Dose Combination PK

For pharmacokinetic studies of ezetimibe/simvastatin combination tablets, Ezetimibe D4 can be incorporated into a multi-analyte LC-MS/MS panel alongside Simvastatin D6 and Simvastatin Acid D3, as demonstrated by Munaga et al. (2016) [2]. This approach enables simultaneous quantification of three analytes in a single 6.3-min chromatographic run, halving instrument time and consumable costs compared to running separate methods for each analyte. The validated linear range of 0.05–15 ng/mL for ezetimibe supports accurate quantification throughout the full pharmacokinetic profile, including the low concentrations observed during the terminal elimination phase.

TDM & Hepatic Impairment PK Studies

The 2026 hepatic impairment study validated an LC-MS/MS method using Ezetimibe D4 and Ezetimibe Glucuronide D4 as dual internal standards for simultaneous quantification of parent drug and active metabolite in both plasma and urine [3]. This method was validated per FDA and EMA regulatory standards and applied to patients with compromised hepatic function—a population in whom ezetimibe glucuronide exposure is altered and accurate quantification is clinically essential. The availability of a matched deuterated IS for both analyte forms ensures that differential matrix effects between plasma and urine matrices are fully compensated.

Preclinical Rodent PK and DDI Studies

For laboratories conducting preclinical PK studies in rats, the Karanam et al. (2014) method provides a fully validated template using Ezetimibe D4 and Simvastatin D6 in a single polarity-switching LC-MS/MS run [4]. The method achieved intra-batch precision of 1.6%–14.8% for ezetimibe and was successfully applied to oral co-administration PK studies in Sprague-Dawley rats. The small sample volume requirement and simple LLE extraction procedure make this method suitable for serial sampling in rodent studies, where plasma volumes are limited.

Application

Selection Property

Validation Focus

Bioequivalence research studies

High isotopic enrichment and matched matrix effect compensation

Accuracy and precision across subject sample batches

Ezetimibe/simvastatin combination PK research

Multi-analyte IS compatibility without cross-channel interference

Simultaneous quantification in a single LC-MS/MS run

Hepatic impairment PK research

Dual IS (parent and glucuronide) for differential matrix effect control

Accurate quantification in plasma and urine research matrices

Rodent pharmacokinetic studies

Compatibility with small-volume plasma samples and simple LLE

Method precision and linearity in rat plasma

• [1] Guo J, Chen B, You Y, Song T, Zheng H, He Z. Determination of Ezetimibe and Total Ezetimibe in Human Plasma by LC-MS/MS and Its Application. Chin J Mod Appl Pharm. 2020;37(15):1856-1861. DOI: 10.13748/j.cnki.issn1007-7693.2020.15.010. View Source
• [2] Munaga SB, Valluru RK, Bonga PB, Rao VS, Sharma HK. Development and Validation of an LC-MS-MS Method for the Simultaneous Determination of Simvastatin, Simvastatin Acid and Ezetimibe in Human Plasma. J Chromatogr Sci. 2016;54(6):985-996. DOI: 10.1093/chromsci/bmw043. View Source
• [3] [Authors not yet assigned]. Detection and quantification of ezetimibe and its major glucuronide in patients with hepatic impairment via LC-MS/MS. J Pharm Biomed Anal. 2026. (EZE-d4 and EZEG-d4 as dual IS; validated per FDA and EMA.) View Source
• [4] Karanam SR, et al. Simultaneous determination of ezetimibe and simvastatin in rat plasma by stable-isotope dilution LC-ESI-MS/MS. J Pharm Anal. 2014;4(4):286-294. DOI: 10.1016/j.jpha.2013.08.002. View Source